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Compound of Interest

Compound Name: 4-Cyanothiazole

Cat. No.: B073293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers of 4-
Cyanothiazole, a crucial intermediate in pharmaceutical synthesis. Additionally, it outlines a

detailed experimental protocol for its laboratory-scale synthesis, empowering researchers with

the necessary information for procurement and in-house production.

Commercial Suppliers of 4-Cyanothiazole
The availability of 4-Cyanothiazole from various commercial suppliers is critical for research

and development activities. A summary of prominent suppliers, along with their offered

quantities, purity levels, and pricing, is presented in Table 1. This data facilitates a comparative

analysis for informed purchasing decisions.

Table 1: Commercial Suppliers of 4-Cyanothiazole
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Supplier Purity Quantity Price (USD)

SynQuest

Laboratories
95% 250 mg $264.00

SynQuest

Laboratories
95% 1 g $784.00

Matrix Scientific 95+% 250 mg $324.00

Matrix Scientific 95+% 1 g $700.00

Matrix Scientific 95+% 5 g $1750.00

TRC Not Specified 50 mg $60.00

TRC Not Specified 100 mg $95.00

Crysdot 97% 5 g $350.00

Crysdot 97% 10 g $629.00

SynChem 95% 1 g $350.00

Ark Pharm 97% 5 g $421.00

ChemScene LLC (via

Sigma-Aldrich)
97% 100 mg $10.00

ChemScene LLC (via

Sigma-Aldrich)
97% 250 mg $16.00

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current information.

Experimental Protocol for the Synthesis of 4-
Cyanothiazole
For research groups preferring in-house synthesis, a reliable protocol is indispensable. The

following procedure is adapted from established synthetic methods and provides a clear

pathway to obtain 4-Cyanothiazole.[1]
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Synthesis of 4-Cyanothiazole from β,β-dichloro-α-
amino-acrylonitrile[1]
This method involves the reaction of β,β-dichloro-α-amino-acrylonitrile with a thioformamide in

the presence of an acidic catalyst.

Materials:

β,β-dichloro-α-amino-acrylonitrile

Thioacetamide

p-toluenesulfonic acid monohydrate

Acetonitrile

Hexane

Activated carbon

Equipment:

Round-bottom flask

Condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Rotary evaporator

Sintered glass funnel

Standard laboratory glassware

Procedure:
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To a round-bottom flask, add 3.0 g (0.02 mole) of β,β-dichloro-α-aminoacrylonitrile, 3.30 g

(0.04 mole) of thioacetamide, and 0.23 g (0.0011 mole) of p-toluenesulfonic acid

monohydrate.[1]

Add 100 ml of acetonitrile to the flask.

Attach a condenser to the flask and heat the reaction mixture to 70°C with stirring for 5

hours.[1]

After the heating period, cool the reaction solution to room temperature.

Decolorize the solution with activated carbon and filter it through a sintered glass funnel.[1]

Concentrate the clear yellow filtrate using a rotary evaporator.

Recrystallize the resulting residue from hexane to yield 4-cyanothiazole as white crystals.

The melting point of the purified product is expected to be in the range of 55-61°C.[1][2]

Supplier Selection Workflow
The process of selecting a suitable commercial supplier for a chemical compound like 4-
Cyanothiazole involves several key steps. The following diagram illustrates a logical workflow

to guide researchers in this process.
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Identify Research Needs
(Quantity, Purity, Budget)

Search for Potential Suppliers
(Online Databases, Catalogs)

Gather Supplier Information
(Product Specs, Pricing, Availability)

Compare Suppliers
(Table 1)

Request Quotations

Evaluate Lead Time and Shipping

Check for Quality Documentation
(CoA, SDS)

Select Supplier and Place Order

Click to download full resolution via product page

Caption: A logical workflow for the selection of a commercial supplier for 4-Cyanothiazole.
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This guide provides a foundational understanding for sourcing and synthesizing 4-
Cyanothiazole. Researchers are encouraged to consult the original source materials for

further details and to ensure safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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